Cas no 918138-48-4 (Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-)

• Product Name: Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-
• CAS No: 918138-48-4
• MF: C₁₇H₁₁N₃O
• MW: 273.288743257523
• CID: 779634
• PubChem ID: 16116738
• Update Time: 2025-04-19

Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-
• 4-(5-pyridin-3-yloxypyridin-3-yl)benzonitrile
• 918138-48-4
• DTXSID60583061
• 4-{5-[(Pyridin-3-yl)oxy]pyridin-3-yl}benzonitrile

• Inchi： 1S/C17H11N3O/c18-9-13-3-5-14(6-4-13)15-8-17(12-20-10-15)21-16-2-1-7-19-11-16/h1-8,10-12H
• InChI Key： UPWYNNCHJHYINS-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1=CN=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 273.090211983g/mol
• Monoisotopic Mass: 273.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.8Ų